Cas no 1285506-09-3 ((2E)-2-[(2-bromophenyl)methylidene]butanoic acid)

• Product Name: (2E)-2-[(2-bromophenyl)methylidene]butanoic acid
• CAS No: 1285506-09-3
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 5250397
• Update Time: 2025-09-24

(2E)-2-[(2-bromophenyl)methylidene]butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[(2-bromophenyl)methylidene]butanoic acid

• Inchi： 1S/C11H11BrO2/c1-2-8(11(13)14)7-9-5-3-4-6-10(9)12/h3-7H,2H2,1H3,(H,13,14)/b8-7+
• InChI Key： KIMRIGJEBWJZPC-BQYQJAHWSA-N
• SMILES： BrC1C=CC=CC=1/C=C(/C(=O)O)\CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on (2E)-2-[(2-bromophenyl)methylidene]butanoic acid

Comprehensive Overview of (2E)-2-[(2-bromophenyl)methylidene]butanoic acid (CAS No. 1285506-09-3)

(2E)-2-[(2-bromophenyl)methylidene]butanoic acid (CAS No. 1285506-09-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its α,β-unsaturated carboxylic acid structure and a bromophenyl substituent, serves as a versatile intermediate in synthetic applications. Its unique molecular architecture makes it a valuable candidate for researchers exploring drug discovery, pharmaceutical intermediates, and bioconjugation techniques.

The compound’s IUPAC name reflects its structural features, including the (2E)-configuration, which denotes the trans arrangement of the substituents around the double bond. This stereochemical detail is critical for its reactivity and interaction with biological targets. Recent studies highlight its potential in designing small-molecule inhibitors and probe molecules for biochemical assays, aligning with the growing demand for precision medicine and targeted therapies.

In the context of green chemistry, researchers are increasingly interested in optimizing the synthesis of (2E)-2-[(2-bromophenyl)methylidene]butanoic acid to minimize environmental impact. Innovations such as catalytic hydrogenation and microwave-assisted synthesis are being explored to enhance yield and reduce waste. These advancements resonate with the global push toward sustainable chemical processes, a topic frequently searched by academic and industrial chemists.

Another area of interest is the compound’s role in material science. Its conjugated π-system and electron-withdrawing bromine moiety make it a candidate for developing organic semiconductors and photovoltaic materials. With the rise of flexible electronics and renewable energy solutions, this application aligns with trending searches in advanced materials and energy storage technologies.

From a spectroscopic perspective, (2E)-2-[(2-bromophenyl)methylidene]butanoic acid exhibits distinct NMR and IR absorption peaks, which are essential for its identification and purity assessment. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize this compound, addressing the need for quality control in research and industrial settings.

The compound’s mechanistic pathways in chemical reactions, such as Michael additions or cycloadditions, are also under investigation. These reactions are pivotal for constructing complex molecular frameworks, a subject often queried in organic synthesis forums and patent literature. Its compatibility with cross-coupling reactions further expands its utility in catalysis and polymer chemistry.

In summary, (2E)-2-[(2-bromophenyl)methylidene]butanoic acid (CAS No. 1285506-09-3) is a multifaceted compound with broad applications in drug development, sustainable chemistry, and advanced materials. Its structural and functional properties continue to inspire innovation across scientific disciplines, making it a subject of enduring relevance in both academic and industrial research.